Cas no 500728-32-5 (4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid)
4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid
- 4-[3-(ethoxycarbonyl)-2,5-dimethylpyrrol-1-yl]benzoic acid
- H24240
- 500728-32-5
- 4-(3-ethoxycarbonyl-2,5-dimethylpyrrol-1-yl)benzoic acid
- STK504128
- LS-02444
- CS-0360054
- NSC-159215
- SB63859
- MFCD12027270
- 4-(3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl)benzoicacid
- AKOS000266454
- ALBB-006801
- 4-[3-(ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]benzoic acid
- NSC159215
- 4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid
-
- MDL: MFCD12027270
- Inchi: 1S/C16H17NO4/c1-4-21-16(20)14-9-10(2)17(11(14)3)13-7-5-12(6-8-13)15(18)19/h5-9H,4H2,1-3H3,(H,18,19)
- InChI Key: NPBGZYKFJSAZBV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C)N(C2C=CC(C(=O)O)=CC=2)C=1C)=O
Computed Properties
- Exact Mass: 287.11575802Da
- Monoisotopic Mass: 287.11575802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 68.5Ų
4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E021445-250mg |
4-[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]benzoic acid |
500728-32-5 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | E021445-500mg |
4-[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]benzoic acid |
500728-32-5 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | E021445-1000mg |
4-[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]benzoic acid |
500728-32-5 | 1g |
$ 720.00 | 2022-06-05 | ||
| Matrix Scientific | 038055-500mg |
4-[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]benzoic acid |
500728-32-5 | 500mg |
$189.00 | 2023-09-11 | ||
| Chemenu | CM521134-1g |
4-(3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid |
500728-32-5 | 97% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM521134-5g |
4-(3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid |
500728-32-5 | 97% | 5g |
$*** | 2023-03-30 | |
| abcr | AB406212-500 mg |
4-[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]benzoic acid |
500728-32-5 | 500MG |
€254.60 | 2023-01-15 | ||
| abcr | AB406212-1 g |
4-[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]benzoic acid |
500728-32-5 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB406212-5 g |
4-[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]benzoic acid |
500728-32-5 | 5g |
€907.00 | 2023-04-25 | ||
| abcr | AB406212-500mg |
4-[3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-yl]benzoic acid; . |
500728-32-5 | 500mg |
€269.00 | 2025-03-19 |
4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid
Professional Introduction to 4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic Acid (CAS No. 500728-32-5)
4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 500728-32-5, is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its intricate molecular structure that includes a pyrrole ring fused with a benzoic acid moiety. The presence of an ethoxycarbonyl group and dimethyl substituents at the 2 and 5 positions of the pyrrole ring contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the development of novel therapeutic agents.
The< strong>Ethoxycarbonyl group in the molecular structure of this compound plays a crucial role in its reactivity, enabling various functionalization reactions such as hydrolysis to form carboxylic acids or condensation reactions to form amides. This versatility makes it particularly useful in synthetic chemistry, where it serves as a building block for more complex molecules. The< strong>2,5-dimethyl substitution pattern on the pyrrole ring further influences the electronic properties of the molecule, affecting its interaction with biological targets and its potential pharmacological activity.
In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit potential benefits in areas such as anti-inflammatory, antioxidant, and antimicrobial applications. The< strong>pyrrole-benzoic acid framework is particularly noteworthy for its ability to interact with biological receptors and enzymes, making it a promising scaffold for drug discovery.
One of the most compelling aspects of< strong>4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid is its role in the synthesis of biologically active molecules. Researchers have leveraged this compound to develop novel analogs with enhanced potency and selectivity. For instance, modifications at the ethoxycarbonyl group have been explored to optimize metabolic stability and bioavailability. Additionally, the dimethyl substituents have been investigated for their impact on solubility and cell membrane permeability, which are critical factors in drug design.
The< strong>Ethoxycarbonyl functionality also serves as a versatile handle for further derivatization. By introducing different nucleophiles or under specific reaction conditions, chemists can generate a wide array of derivatives with tailored properties. This adaptability has made this compound a staple in medicinal chemistry libraries, where it is often used to screen for new pharmacophores.
The< strong>pyrrole ring itself is a well-studied heterocyclic system known for its presence in numerous natural products and bioactive compounds. Its incorporation into benzoic acid derivatives enhances the molecule's ability to engage with biological targets, particularly those involved in enzyme inhibition and receptor binding. The< strong>2,5-dimethyl substitution pattern further fine-tunes these interactions by influencing the electronic distribution across the molecule.
In conclusion, 4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid (CAS No. 500728-32-5) represents a fascinating compound with broad utility in pharmaceutical research and chemical synthesis. Its unique structural features—comprising an ethoxycarbonyl group and dimethyl substituents on a pyrrole-fused benzoic acid core—make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this class of compounds, their significance in drug discovery is likely to grow even further.
500728-32-5 (4-3-(Ethoxycarbonyl)-2,5-dimethyl-1H-pyrrol-1-ylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)